N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-difluorobenzamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-3,4-difluorobenzamide
• InChI: InChI=1S/C20H20F2N2O3/c1-4-24-16-8-6-13(10-17(16)27-11-20(2,3)19(24)26)23-18(25)12-5-7-14(21)15(22)9-12/h5-10H,4,11H2,1-3H3,(H,23,25)
• InChI Key: FLYPKAPITYMKRN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)C3=CC(=C(C=C3)F)F)OCC(C1=O)(C)C
• Molecular Formula: C20H20F2N2O3
• Molecular Weight: 374.4 g/mol

Description

“N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-difluorobenzamide” is a chemical compound with the formula C₂₃H₂₇F₃N₂O₄S. It has a mass of 484.164±0 dalton. The compound is a type of chemical entity and a subclass of chemical compound.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the canonical SMILES string: CCN1C2=C (C=C (C=C2)N (CC (F) (F)F)S (=O) (=O)C3=CC (=C (C=C3)C)C)OCC (C1=O) ©C. This string represents the structure of the molecule in a linear format, which can be converted into a 2D or 3D structure using appropriate software.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its mass (484.164±0 dalton) and its chemical formula (C₂₃H₂₇F₃N₂O₄S). Unfortunately, other specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the web search results.

Scientific Research Applications

Imaging Probes for Alzheimer's Disease Research on benzoxazole derivatives has led to the development of potent imaging probes for detecting cerebral β-amyloid plaques in Alzheimer's disease through positron emission tomography (PET). These compounds display high affinity for β-amyloid aggregates, with in vitro and in vivo studies demonstrating their potential as effective agents for imaging Aβ plaques in the living brain, offering insights into Alzheimer's disease diagnostics and progression monitoring (Cui et al., 2012).

Serotonin-3 Receptor Antagonists Benzoxazole derivatives have been explored for their potential as serotonin-3 (5-HT3) receptor antagonists, with significant implications for treating conditions mediated by this receptor, such as nausea and anxiety. The structure-activity relationship (SAR) studies have identified potent 5-HT3 receptor antagonists, suggesting these compounds' therapeutic utility in managing gastrointestinal and psychiatric disorders (Harada et al., 1995).

Synthesis and Photophysical Properties The synthesis of novel benzoxazole compounds with unique fused oxazapolycyclic skeletons has been reported, highlighting their strong blue emission properties. Such compounds offer potential applications in materials science, particularly in developing new fluorescent materials for bioimaging and electronic devices (Petrovskii et al., 2017).

Electrochemical Analysis Benzoxazole compounds have been studied for their electrochemical behaviors, demonstrating quantitative determination capabilities through various voltammetry techniques. This research opens avenues for developing sensitive analytical methods for detecting and quantifying benzoxazole derivatives in pharmaceutical and environmental samples (Zeybek et al., 2009).

Heterocyclic Synthesis Studies have focused on synthesizing benzimidazole-tethered oxazepine hybrids, revealing insights into their molecular structures, electrostatic potential maps, and potential applications in nonlinear optical (NLO) properties. Such research underscores the versatility of benzoxazole-related compounds in creating materials with novel electronic and optical properties (Almansour et al., 2016).